(1s,3r)-3-benzylcyclobutan-1-amine hydrochloride, trans
Overview
Description
(1s,3r)-3-benzylcyclobutan-1-amine hydrochloride, trans (BCBAH) is an organic compound used in scientific research and laboratory experiments. It is a cyclic amine composed of a benzyl group and a cyclobutane ring. BCBAH is a colorless solid that is slightly soluble in water and has a molecular weight of 253.73 g/mol. BCBAH is highly stable and can be stored at room temperature for long periods of time.
Scientific Research Applications
(1s,3r)-3-benzylcyclobutan-1-amine hydrochloride, trans has been used in a variety of scientific research applications. It has been used as a substrate for the enzyme cyclooxygenase-2 (COX-2) in order to study the role of COX-2 in inflammation and cancer. It has also been used as a ligand for the serotonin 5-HT2A receptor in order to study the role of serotonin in depression and anxiety. (1s,3r)-3-benzylcyclobutan-1-amine hydrochloride, trans has also been used as a ligand for the GABA-A receptor in order to study the role of GABA in anxiety and epilepsy.
Mechanism of Action
(1s,3r)-3-benzylcyclobutan-1-amine hydrochloride, trans acts as a substrate for enzymes such as COX-2 and as a ligand for receptors such as 5-HT2A and GABA-A. When (1s,3r)-3-benzylcyclobutan-1-amine hydrochloride, trans binds to a receptor, it triggers a series of biochemical reactions that lead to the activation or inhibition of the receptor. For example, when (1s,3r)-3-benzylcyclobutan-1-amine hydrochloride, trans binds to the 5-HT2A receptor, it triggers the release of serotonin, which can lead to an antidepressant effect.
Biochemical and Physiological Effects
The biochemical and physiological effects of (1s,3r)-3-benzylcyclobutan-1-amine hydrochloride, trans depend on its interaction with the target enzyme or receptor. For example, when (1s,3r)-3-benzylcyclobutan-1-amine hydrochloride, trans binds to the COX-2 enzyme, it inhibits the enzyme and reduces inflammation. When (1s,3r)-3-benzylcyclobutan-1-amine hydrochloride, trans binds to the 5-HT2A receptor, it increases the amount of serotonin in the brain, which can lead to an antidepressant effect. When (1s,3r)-3-benzylcyclobutan-1-amine hydrochloride, trans binds to the GABA-A receptor, it increases the amount of GABA, which can lead to an anxiolytic effect.
Advantages and Limitations for Lab Experiments
(1s,3r)-3-benzylcyclobutan-1-amine hydrochloride, trans has several advantages for use in laboratory experiments. It is highly stable and can be stored at room temperature for long periods of time. It is also relatively inexpensive and easy to synthesize. However, (1s,3r)-3-benzylcyclobutan-1-amine hydrochloride, trans has some limitations as well. It is not very soluble in water, so it may not be suitable for certain biochemical experiments.
Future Directions
(1s,3r)-3-benzylcyclobutan-1-amine hydrochloride, trans has many potential applications in scientific research and laboratory experiments. Future research may focus on using (1s,3r)-3-benzylcyclobutan-1-amine hydrochloride, trans to study the role of enzymes and receptors in diseases such as cancer, depression, anxiety, and epilepsy. It may also be used to study the effects of drugs on enzymes and receptors. Additionally, (1s,3r)-3-benzylcyclobutan-1-amine hydrochloride, trans may be used to develop new drugs with improved efficacy and fewer side effects. Finally, (1s,3r)-3-benzylcyclobutan-1-amine hydrochloride, trans may be used to study the role of enzymes and receptors in the development and progression of various diseases.
Synthesis Methods
(1s,3r)-3-benzylcyclobutan-1-amine hydrochloride, trans can be synthesized in the laboratory by a two-step process. The first step involves the reaction of benzyl bromide and cyclobutan-1-amine in a solvent such as acetonitrile. This reaction produces the cyclic amine (1s,3r)-3-benzylcyclobutan-1-amine hydrochloride, trans. The second step involves the addition of hydrochloric acid to the reaction mixture to produce the hydrochloride salt of (1s,3r)-3-benzylcyclobutan-1-amine hydrochloride, trans.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1s,3r)-3-benzylcyclobutan-1-amine hydrochloride, trans involves the reduction of a ketone intermediate followed by reductive amination to form the desired amine product.", "Starting Materials": [ "Benzyl bromide", "Cyclobutanone", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Diethyl ether" ], "Reaction": [ "Step 1: Benzyl bromide is reacted with sodium hydroxide in methanol to form benzyl alcohol.", "Step 2: Cyclobutanone is reduced to cyclobutanone alcohol using sodium borohydride in methanol.", "Step 3: The cyclobutanone alcohol is reacted with benzyl alcohol and hydrochloric acid to form the ketone intermediate.", "Step 4: The ketone intermediate is reduced to the alcohol using sodium borohydride in methanol.", "Step 5: The alcohol is then reacted with ammonium chloride and sodium cyanoborohydride in methanol to form the amine product.", "Step 6: The amine product is then reacted with hydrochloric acid to form the hydrochloride salt of (1s,3r)-3-benzylcyclobutan-1-amine." ] } | |
CAS RN |
2727143-54-4 |
Molecular Formula |
C11H16ClN |
Molecular Weight |
197.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
